Cas no 374814-12-7 (4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine)

• Product Name: 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine
• CAS No: 374814-12-7
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 3102319
• PubChem ID: 718051
• Update Time: 2025-10-19

4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine
• MLS000728917
• CHEMBL1299310
• HMS2731N24
• 4-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)benzenamine
• 4-(3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)aniline
• 374814-12-7
• 4-[3-Methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]benzenamine
• PXGORNNIVKDFSH-UHFFFAOYSA-N
• SMR000307195
• AKOS005597137
• 4-[3-methyl-5-(trifluoromethyl)-1{H}-pyrazol-1-yl]aniline
• STK682649
• 4-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]aniline
• DTXSID501190536

• Inchi： 1S/C11H10F3N3/c1-7-6-10(11(12,13)14)17(16-7)9-4-2-8(15)3-5-9/h2-6H,15H2,1H3
• InChI Key： PXGORNNIVKDFSH-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NN1C1C=CC(=CC=1)N)(F)F

Computed Properties

• Exact Mass: 241.08268182g/mol
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine

Comprehensive Overview of 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine (CAS No. 374814-12-7)

4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine, with the CAS number 374814-12-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a trifluoromethyl group and a phenylamine moiety in its structure enhances its reactivity and potential for functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine has surged due to their unique physicochemical properties. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly interested in this compound for its potential role in developing targeted therapies and small-molecule inhibitors. Its structural features align with current trends in precision medicine and green chemistry, where efficiency and sustainability are prioritized.

The synthesis of CAS No. 374814-12-7 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. These methodologies are critical for applications in high-throughput screening and combinatorial chemistry.

From an industrial perspective, 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine is often utilized as a building block for more complex molecules. Its derivatives have shown promise in crop protection formulations, addressing global challenges such as pest resistance and sustainable agriculture. Additionally, its role in electronic materials and OLED technology is being investigated, highlighting its cross-disciplinary relevance.

Safety and handling of CAS No. 374814-12-7 follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling. Regulatory frameworks such as REACH and GMP provide guidelines for its use in commercial applications, ensuring environmental and occupational safety.

In conclusion, 4-(3-Methyl-5-trifluoromethyl-pyrazol-1-yl)-phenylamine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to agrochemicals—reflect the growing intersection of chemistry and technology. As research continues to uncover new functionalities, this compound is poised to play a pivotal role in advancing molecular design and industrial synthesis.